6-chloro-2-methyl-3(2H)-benzofuranone

• Molecular Formula: C9H7ClO2
• Molecular Weight: 182.60 g/mol
• IUPAC Name: 6-chloro-2-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C9H7ClO2/c1-5-9(11)7-3-2-6(10)4-8(7)12-5/h2-5H,1H3
• InChI Key: CRUBHOKQBMYCAP-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)C2=C(O1)C=C(C=C2)Cl

Description

6-Chloro-2-methyl-3(2H)-benzofuranone is a high-purity chemical building block designed for research applications in medicinal chemistry and drug discovery. The benzofuranone core is a privileged scaffold in heterocyclic chemistry, recognized for its versatile pharmacological potential and presence in numerous biologically active compounds . This compound serves as a key synthetic intermediate for developing novel therapeutic agents. Researchers are exploring its utility in creating molecules that target various disease pathways. Structural analogs of 3(2H)-benzofuranone have demonstrated significant inhibitory activity against alkaline phosphatases (APs), which are enzyme targets in conditions like osteoporosis and certain malignancies . Other derivatives have shown potent antiplasmodial activity against drug-sensitive and multidrug-resistant strains of Plasmodium falciparum , highlighting the scaffold's potential in antimalarial drug development . The strategic chloro and methyl substituents on the benzofuranone core are intended to modulate the compound's electronic properties, lipophilicity, and binding interactions with biological targets, allowing for fine-tuning of activity and selectivity in research settings. The product is strictly for research use only and is not intended for diagnostic or therapeutic use in humans or animals.

Comparison with Similar Compounds

Comparison with Similar Benzofuranone Derivatives

Structural and Functional Variations

Benzofuranones exhibit diverse biological activities depending on their substitution patterns. Below is a comparative analysis of key analogs:

Key Findings

Substituent Effects on Bioactivity: Electron-withdrawing groups (e.g., Cl, NO2) enhance antimalarial potency. The 6-chloro substituent in compound 5h increases selectivity against resistant parasites by disrupting β-hematin crystallization . Hydroxy and acetyloxy groups (e.g., compound 2) are associated with enzyme inhibition and antioxidant activity, likely due to hydrogen-bonding interactions with biological targets . Methoxy groups (e.g., compound 10g) improve activity against the 3D7 malaria strain but show reduced efficacy against resistant strains compared to chloro derivatives .

Synthetic Accessibility: 6-Chloro-2-methyl derivatives are synthesized via condensation reactions between nitroheteroaryl aldehydes and substituted benzofuranones, often requiring catalysts like hydrochloric acid . Marine-derived benzofuranones (e.g., compound 2) are isolated via chromatographic techniques, highlighting the complexity of natural product extraction .

Mechanistic Insights: The antimalarial activity of 5h correlates with its ability to inhibit β-hematin formation, a mechanism distinct from quercetin-derived benzofuranones, which inhibit human furin protease . Fungal benzofuranones (e.g., 7-hydroxy-2,4-dimethyl) exhibit cytotoxicity against human lung fibroblasts, suggesting substituent-dependent toxicity profiles .

Data Tables

Table 2: Antimalarial Activity of Selected Benzofuranones

Compound	IC50 (3D7 Strain)	IC50 (K1 Strain)	Selectivity Index (K1/3D7)
6-Chloro-2-methyl (5h )	3.13 nM	0.654 nM	0.21
7-Methoxy (10g )	0.28 μM	1.15 μM	4.11
Chloroquine (CQ)	3.13 nM	206.3 nM	65.9

Data from

Preparation Methods

Starting Material Preparation

Early synthetic routes relied on functionalizing pre-existing benzofuranone scaffolds. A common precursor, 3(2H)-benzofuranone, undergoes sequential modifications to introduce chloro and methyl groups. For example, chlorination at the 6-position is typically achieved using phosphorus pentachloride (PCl₅) or chlorine gas under controlled conditions. Subsequent methylation at the 2-position employs methylating agents such as methyl iodide or dimethyl sulfate in the presence of base catalysts like potassium carbonate.

Chlorination Reactions

Chlorination remains a critical step for introducing the 6-chloro substituent. A study demonstrated that treating 2-methyl-3(2H)-benzofuranone with PCl₅ in phosphorus oxychloride (POCl₃) at 110°C for 2.5 hours achieved a 85% yield of the chlorinated product. However, this method requires rigorous temperature control to avoid over-chlorination or decomposition.

Cyclization Techniques

Cyclization of substituted acetophenones offers an alternative route. For instance, 2-chloro-1-(2-hydroxy-5-methoxyphenyl)ethanone undergoes intramolecular cyclization in ethanol with sodium acetate, yielding 6-methoxy-3(2H)-benzofuranone in 44% yield. Demethylation using hydrobromic acid (HBr) then produces the 6-hydroxy intermediate, which is subsequently chlorinated.

One-Step Synthesis Approaches

Catalytic Methods

Recent advances focus on one-step synthesis to improve efficiency. A Chinese patent outlines a method using methyl o-acetoxyphenylacetate and alumina molecular sieves at 90°C under nitrogen, achieving a 96% yield (Example 1). Key steps include:

$$\text{Methyl o-acetoxyphenylacetate} \xrightarrow[\text{Alumina molecular sieve}]{90^\circ \text{C}, \text{N}_2} \text{6-Chloro-2-methyl-3(2H)-benzofuranone}$$

This approach eliminates multi-step purification, reducing waste and cost.

Solvent and Temperature Optimization

Solvent choice significantly impacts yield. Using toluene with titanium oxide composite catalysts at 60°C for 6 hours resulted in a 94% yield. Conversely, sulfuric acid-catalyzed reactions in ethyl acetate at 100°C for 10 hours yielded 96%, highlighting the balance between reaction time and temperature.

Advanced Catalytic Systems

Heterogeneous Catalysts

Titanium oxide-zinc nitrate composites, prepared via hydrothermal synthesis, demonstrated exceptional activity. These catalysts facilitated cyclization at 140°C with 98% yield, attributed to their high surface area and acid sites. Similarly, magnesium oxide (MgO) catalysts achieved 97% yield in 2 hours at 120°C, offering recyclability and reduced environmental impact.

Acid-Catalyzed Processes

Strong acids like sulfuric acid remain effective but pose corrosion challenges. A modified approach using tin oxide (SnO₂) in n-butyl acetate at 140°C achieved 98% yield, combining mild conditions with high efficiency.

Recent Innovations in Synthesis

Green Chemistry Approaches

Microwave-assisted synthesis reduces reaction times from hours to minutes. For example, irradiating 2-methyl-3(2H)-benzofuranone with N-chlorosuccinimide (NCS) in dimethylformamide (DMF) at 100°C for 15 minutes yielded 89% product, minimizing energy consumption.

High-Yield Methodologies

A regioselective method using pyrone and nitroalkene precursors with aluminum chloride (AlCl₃) and trifluoroacetic acid (TFA) achieved 92% yield via tandem cyclization and chlorination. This method’s regioselectivity avoids positional isomers, simplifying purification.

Comparative Analysis of Preparation Methods

Method	Catalyst/Reagent	Temperature	Time	Yield	Reference
Multistep chlorination	PCl₅, POCl₃	110°C	2.5 h	85%
One-step cyclization	Alumina molecular sieve	90°C	4 h	96%
Titanium oxide composite	TiO₂-ZnNO₃	140°C	5 h	98%
Microwave-assisted	NCS, DMF	100°C	15 min	89%
Regioselective synthesis	AlCl₃, TFA	120°C	16 h	92%

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 6-chloro-2-methyl-3(2H)-benzofuranone, and how do reaction conditions influence product purity?

• The condensation of substituted benzofuranones with acetic anhydride, catalyzed by sulfuric acid, is a common method. For example, 6-methyl-3(2H)-benzofuranone reacts with acetic anhydride under acidic conditions to form a trimer (1,1,1-tris(3-acetoxy-6-methylbenzofuran-2-yl)ethane) . Reaction time, temperature, and stoichiometry critically affect product yield and purity. Monitoring via TLC and NMR during synthesis is essential to avoid side products like acetylated monomers .

Q. How can spectroscopic techniques (NMR, IR) be optimized to characterize 6-chloro-2-methyl-3(2H)-benzofuranone derivatives?

• Key spectral markers include:

• ¹H NMR : Acetoxy groups (δ ~2.3–2.5 ppm) and aromatic protons (δ ~7.0–7.5 ppm) .
• IR : Stretching vibrations for carbonyl (C=O) groups at ~1679–1775 cm⁻¹ and aromatic C=C bonds at ~1570 cm⁻¹ .
• Mass Spectrometry : Fragmentation patterns consistent with trimeric structures (e.g., m/z peaks corresponding to sequential loss of acetyl groups) .

Q. What are the critical purity criteria for this compound in pharmacological studies?

• High-performance liquid chromatography (HPLC) with ≥95% purity is standard. Residual solvents (e.g., acetic anhydride) must be quantified via GC-MS. Structural confirmation requires congruence between experimental and theoretical NMR/IR data .

Advanced Research Questions

Q. What mechanistic insights explain the formation of trimeric vs. monomeric products in benzofuranone condensations?

• Trimerization occurs via sequential nucleophilic attack of the benzofuranone enolate on electrophilic carbons, promoted by acidic conditions. The steric and electronic effects of substituents (e.g., chloro or methyl groups) dictate reaction pathways. For instance, 3(2H)-benzofuranone without a methyl group fails to trimerize, yielding only acetylated monomers . Computational modeling of transition states could further clarify regioselectivity .

Q. How do structural modifications (e.g., chloro or methyl substituents) alter the bioactivity of benzofuranone derivatives?

• Substitutions influence electronic density and steric hindrance, modulating interactions with biological targets. For example, methoxy or bromo groups on the benzofuranone ring enhance binding to enzymes like acetylcholinesterase (AChE) . Comparative studies using isosteric analogs (e.g., replacing chloro with fluoro) and in vitro assays (e.g., MIC/MFC for antimicrobial activity) are recommended .

Q. What strategies resolve contradictions in spectral data for benzofuranone derivatives?

• Discrepancies between experimental and theoretical NMR/IR data often arise from conformational flexibility or solvent effects. For example, diastereomeric dimers of 3(2H)-benzofuranones exhibit distinct splitting patterns in ¹H NMR . Dynamic NMR experiments (variable-temperature or NOESY) and X-ray crystallography can resolve ambiguities .

Q. How can bioactivity assays (e.g., cytotoxicity, enzyme inhibition) be designed to evaluate 6-chloro-2-methyl-3(2H)-benzofuranone?

• Standard protocols include:

• Cytotoxicity : MTT assays on human fibroblasts (IC₅₀ determination) .
• Enzyme Inhibition : AChE inhibition assays using Ellman’s method, with donepezil as a positive control .
• Dose-response curves and molecular docking studies (e.g., AutoDock Vina) validate target specificity .

Methodological Guidelines

• Synthesis Optimization : Use controlled stoichiometry (e.g., 1:30 molar ratio of benzofuranone to acetic anhydride) and inert atmospheres to minimize oxidation .
• Data Validation : Cross-reference spectral data with literature (e.g., Bohlmann’s fragmentation patterns for mass spectrometry) .
• Bioactivity Reproducibility : Include triplicate measurements and negative controls (e.g., solvent-only samples) in assays .